molecular formula C12H18N2 B8484605 5-Amino-2-propyl-1,2,3,4-tetrahydroisoquinoline CAS No. 223700-12-7

5-Amino-2-propyl-1,2,3,4-tetrahydroisoquinoline

Cat. No. B8484605
M. Wt: 190.28 g/mol
InChI Key: SUWFFJJQLMPVLL-UHFFFAOYSA-N
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Patent
US06110934

Procedure details

The title compound was prepared by treatment of 5-aminoisoquinoline with iodopropane followed by reduction with sodium borohydride using procedures analogous to those described in Preparation 1 and Preparation 2.
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Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH:4]=[CH:5][N:6]=[CH:7]2.I[CH2:13][CH2:14][CH3:15].[BH4-].[Na+]>>[NH2:1][C:2]1[CH:11]=[CH:10][CH:9]=[C:8]2[C:3]=1[CH2:4][CH2:5][N:6]([CH2:13][CH2:14][CH3:15])[CH2:7]2 |f:2.3|

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Conditions

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Conditions are dynamic
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See reaction.notes.procedure_details.

Workups

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Outcomes

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Source

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Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.